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Bis[2-(perfluorohexyl)ethyl] Phosphate Bis[2-(perfluorohexyl)ethyl] Phosphate Bisperfluorooctyl phosphate is a dialkyl phosphate in which the alkyl group specified is perfluorooctyl. It has a role as a xenobiotic and an environmental contaminant. It is a dialkyl phosphate and an organofluorine compound.
Brand Name: Vulcanchem
CAS No.: 57677-95-9
VCID: VC21173579
InChI: InChI=1S/C16H9F26O4P/c17-5(18,7(21,22)9(25,26)11(29,30)13(33,34)15(37,38)39)1-3-45-47(43,44)46-4-2-6(19,20)8(23,24)10(27,28)12(31,32)14(35,36)16(40,41)42/h1-4H2,(H,43,44)
SMILES: C(COP(=O)(O)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Molecular Formula: C16H9F26O4P
Molecular Weight: 790.17 g/mol

Bis[2-(perfluorohexyl)ethyl] Phosphate

CAS No.: 57677-95-9

Cat. No.: VC21173579

Molecular Formula: C16H9F26O4P

Molecular Weight: 790.17 g/mol

* For research use only. Not for human or veterinary use.

Bis[2-(perfluorohexyl)ethyl] Phosphate - 57677-95-9

Specification

Description Bisperfluorooctyl phosphate is a dialkyl phosphate in which the alkyl group specified is perfluorooctyl. It has a role as a xenobiotic and an environmental contaminant. It is a dialkyl phosphate and an organofluorine compound.
CAS No. 57677-95-9
Molecular Formula C16H9F26O4P
Molecular Weight 790.17 g/mol
IUPAC Name bis(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctyl) hydrogen phosphate
Standard InChI InChI=1S/C16H9F26O4P/c17-5(18,7(21,22)9(25,26)11(29,30)13(33,34)15(37,38)39)1-3-45-47(43,44)46-4-2-6(19,20)8(23,24)10(27,28)12(31,32)14(35,36)16(40,41)42/h1-4H2,(H,43,44)
Standard InChI Key ZDYYWMSLMLTXDM-UHFFFAOYSA-N
SMILES C(COP(=O)(O)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
Canonical SMILES C(COP(=O)(O)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

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